Cas no 4282-33-1 (3,4-dimethyl furan-3,4-dicarboxylate)

3,4-Dimethyl furan-3,4-dicarboxylate is a furan-based diester compound with potential applications in organic synthesis and specialty chemical manufacturing. Its structured furan ring, substituted with methyl and carboxylate groups, offers reactivity suitable for further derivatization, including polymerization or functional group transformations. The compound's rigid heterocyclic core contributes to thermal stability, while the ester groups enhance solubility in common organic solvents, facilitating handling in synthetic workflows. Its bifunctional nature allows for use as a building block in the development of advanced materials, such as polyesters or coordination polymers. The dimethyl substitution may also influence steric and electronic properties, making it a candidate for tailored catalytic or material science applications.
3,4-dimethyl furan-3,4-dicarboxylate structure
4282-33-1 structure
Product Name:3,4-dimethyl furan-3,4-dicarboxylate
CAS No:4282-33-1
MF:C8H8O5
MW:184.146122932434
MDL:MFCD00012328
CID:333885
PubChem ID:303461
Update Time:2025-06-08

3,4-dimethyl furan-3,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl furan-3,4-dicarboxylate
    • 3,4-Furandicarboxylicacid, 3,4-dimethyl ester
    • Dimethyl 3,4-furandicarboxylate
    • 3,4-dimethyl furan-3,4-dicarboxylate
    • 3,4-Furandicarboxylic acid, dimethyl ester
    • dimethylfuran-3,4-dicarboxylate
    • SCHEMBL69871
    • 4282-33-1
    • FT-0635204
    • DTXSID60307502
    • 3,4-Bis(Methoxycarbonyl)furan
    • F87887
    • Dimethyl 3,4-furandicarboxylate, 98%
    • NSC-191844
    • NSC191844
    • A826014
    • AKOS015915868
    • Dimethyl 3,4-furandicarboxylate, purum, >=96.0% (GC)
    • CS-0132286
    • EN300-196226
    • 3, dimethyl ester
    • MFCD00012328
    • DB-050973
    • MDL： MFCD00012328
    • Inchi： 1S/C8H8O5/c1-11-7(9)5-3-13-4-6(5)8(10)12-2/h3-4H,1-2H3
    • InChI Key： SEVRCIAIDGNMFY-UHFFFAOYSA-N
    • SMILES： O1C=C(C(=O)OC)C(C(=O)OC)=C1

Computed Properties

  • Exact Mass: 184.03700
  • Monoisotopic Mass: 184.03717335g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.7
  • Topological Polar Surface Area: 65.7Ų

Experimental Properties

  • Color/Form: Light yellow or white crystalline powder
  • Density: 1.3840 (rough estimate)
  • Melting Point: 46-49 °C (lit.)
  • Boiling Point: 91-93 °C/1 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.5690 (estimate)
  • PSA: 65.74000
  • LogP: 0.85280
  • Solubility: Not determined

3,4-dimethyl furan-3,4-dicarboxylate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S22; S24/25

3,4-dimethyl furan-3,4-dicarboxylate Customs Data

  • HS CODE：2932190090
  • Customs Data：

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

3,4-dimethyl furan-3,4-dicarboxylate Pricemore >>

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Alichem
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XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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Chemenu
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eNovation Chemicals LLC
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DIMETHYL 3,4-FURANDICARBOXYLATE
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SHENG KE LU SI SHENG WU JI SHU
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